Cas no 2172263-36-2 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid
• CAS No: 2172263-36-2
• MF: C₂₂H₁₉N₃O₇
• MW: 437.402165651321
• CID: 6178821
• PubChem ID: 165557623
• Update Time: 2025-05-26

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid
• 2172263-36-2
• 2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)oxy]acetic acid
• EN300-1552645

• Inchi： 1S/C22H19N3O7/c26-19(27)11-32-25-21(28)20-18(31-12-24-20)9-23-22(29)30-10-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,23,29)(H,25,28)(H,26,27)
• InChI Key： PTVQAERUQPQVFF-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C(NOCC(=O)O)=O)N=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 437.12229995g/mol
• Monoisotopic Mass: 437.12229995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 140Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid

Introduction to 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic Acid (CAS No. 2172263-36-2)

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid, identified by its CAS number 2172263-36-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of an oxazol ring system, contribute to its potential as a lead compound for the development of novel therapeutic agents.

The fluoren scaffold is well-known for its stability and ability to interact with biological targets in a highly specific manner. This property makes it an attractive component in the design of drug candidates. The methoxycarbonyl group in the molecule further enhances its pharmacological profile by providing a site for further functionalization, allowing for the creation of derivatives with tailored biological activities. The oxazol ring, on the other hand, is known for its ability to stabilize charged intermediates and transition states, which can be crucial for the efficacy of enzyme inhibitors and other bioactive molecules.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes involved in critical biological pathways. The formamido group in 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid is particularly noteworthy, as it can serve as a hinge-binding motif that interacts with specific residues in enzyme active sites. This interaction can lead to the inhibition or activation of enzymatic activity, depending on the context. The oxyacetic acid moiety at the end of the molecule adds another layer of complexity, providing a site for further chemical modifications that could enhance binding affinity or metabolic stability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protective groups and sequential functionalization strategies is often necessary to achieve the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, are employed to streamline the process and improve efficiency. The final product is typically characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its identity and purity.

The biological evaluation of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)oxyacetic acid has revealed several interesting properties. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes relevant to inflammatory and metabolic diseases. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins that mediate inflammation. Additionally, it has shown potential as an inhibitor of acetylcholinesterase (AChE), an enzyme whose activity is implicated in neurodegenerative diseases such as Alzheimer's.

The structural features of this compound also make it a promising candidate for further derivatization to improve its pharmacokinetic properties. For example, modifications to the fluorenyl moiety could enhance solubility or bioavailability, while changes to the oxyacetic acid group could improve metabolic stability. These modifications are often guided by computational modeling techniques that predict how different structural changes will affect biological activity.

In recent years, there has been a surge in the use of computational methods to accelerate drug discovery processes. Molecular docking studies have been particularly useful in understanding how 2-{(5-{(9H-fluoren}-9-ylmethoxycarbonyl)amino)methyl}-1,3 oxazole -4 - yl formamido oxy acetic acid interacts with biological targets at the molecular level. These studies provide valuable insights into binding modes and can help guide the design of more potent and selective drug candidates.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its inhibitory activity against enzymes involved in inflammation and metabolism, it holds promise for treating conditions such as rheumatoid arthritis, obesity, and type 2 diabetes. Furthermore, its interaction with AChE suggests that it may have utility in treating cognitive disorders.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. Efforts are ongoing to optimize 2-{(5-{(9H-fluoren}-9-ylmethoxycarbonyl)amino)methyl}-1 , 3 oxazole -4 - yl formamido oxy acetic acid for clinical use by improving solubility , bioavailability , and metabolic stability . These efforts involve both experimental synthesis and computational modeling to identify optimal structural modifications.

The future direction for research on this compound includes exploring its mechanism of action in greater detail , conducting preclinical studies to assess its safety and efficacy , and developing formulations suitable for clinical trials . Collaborations between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits .